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Compound of Interest

Compound Name:
2-(2,4,6-

Trimethylphenyl)ethanamine

Cat. No.: B3371699 Get Quote

Essential Safety and Handling Guide for 2-(2,4,6-
Trimethylphenyl)ethanamine
Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety and logistical information for the handling, storage, and

disposal of 2-(2,4,6-Trimethylphenyl)ethanamine and its hydrochloride salt. The following

procedures are based on available safety data and general best practices for handling

corrosive and flammable amines. It is imperative to consult a comprehensive Safety Data

Sheet (SDS) for this specific compound before use, though one was not readily available at the

time of this writing. The information for the hydrochloride salt (CAS 3167-10-0) has been

primarily sourced from its PubChem entry.

Hazard Identification and Classification
2-(2,4,6-Trimethylphenyl)ethanamine and its salts are considered hazardous materials. The

GHS classification for the hydrochloride salt indicates that it is harmful if swallowed and can

cause significant irritation to the skin, eyes, and respiratory system.[1]

Table 1: GHS Hazard Summary for 2-(2,4,6-Trimethylphenyl)ethanamine Hydrochloride
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure; Respiratory

Tract Irritation

3
H335: May cause respiratory

irritation

Source: PubChem CID 24189586[1]

Personal Protective Equipment (PPE)
When handling 2-(2,4,6-Trimethylphenyl)ethanamine or its salts, it is crucial to use

appropriate personal protective equipment to prevent exposure.

Table 2: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn in addition to goggles

when there is a significant

splash hazard.[2]

Protects against splashes that

can cause serious eye irritation

or damage.

Skin Protection

Chemical-resistant gloves

(nitrile or neoprene

recommended). A lab coat or

chemical-resistant apron must

be worn.[2]

Prevents skin contact which

can lead to irritation or burns.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.[3] If engineering

controls are not sufficient, a

NIOSH-approved respirator

with an organic vapor cartridge

is recommended.

Minimizes the inhalation of

vapors or dust which can

cause respiratory tract

irritation.

Footwear Closed-toe shoes. Protects feet from spills.

Operational Plan: Handling and Storage
Adherence to strict operational protocols is necessary to ensure the safe handling and storage

of this compound.

Experimental Protocol for Handling:

Preparation: Before handling, ensure that all necessary PPE is correctly worn. The work

area, typically a chemical fume hood, should be clean and uncluttered.[3]

Weighing and Transferring:

Perform all weighing and transfers of the solid or liquid compound within a chemical fume

hood to control vapor and dust exposure.
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Use appropriate tools (e.g., spatulas, non-sparking tools if the compound is flammable) to

handle the material.

When transferring, pour slowly and carefully to avoid splashing.[4]

Dissolving:

If dissolving the compound, add it slowly to the solvent.

If the process is exothermic, use an ice bath to control the temperature.

Post-Handling:

After handling, decontaminate all surfaces and equipment with an appropriate solvent.

Wash hands and any exposed skin thoroughly with soap and water.

Storage Plan:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[5]

Keep containers tightly closed to prevent the release of vapors and contamination.

Store below eye level to minimize the risk of spills and splashes during retrieval.[2]

If the compound is flammable, store it in a designated flammable liquids storage cabinet.

Disposal Plan
Proper disposal of 2-(2,4,6-Trimethylphenyl)ethanamine and its contaminated materials is

critical to prevent environmental harm and ensure regulatory compliance.

Experimental Protocol for Disposal:

Waste Segregation:

Segregate waste containing this compound from other chemical waste streams to prevent

potentially hazardous reactions.
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Label all waste containers clearly with the contents and associated hazards.

Containerization:

Use chemically compatible and leak-proof containers for all waste.

Disposal Method:

Dispose of the chemical waste through a licensed hazardous waste disposal company.

Do not pour this chemical down the drain or dispose of it with regular trash.[6]

For spill cleanup, use an inert absorbent material (e.g., vermiculite, sand) and collect it in a

sealed container for disposal as hazardous waste.

Workflow for Safe Handling of 2-(2,4,6-
Trimethylphenyl)ethanamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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